Cas no 64960-75-4 (H-D-Asp(OtBu)-OH)

H-D-Asp(OtBu)-OH is a protected aspartic acid derivative, where the side-chain carboxyl group is tert-butoxy-protected. This modification enhances solubility and stability, making it valuable for peptide synthesis, particularly in SPPS (solid-phase peptide synthesis). The tert-butyl ester group is acid-labile, allowing selective deprotection under mild conditions while preserving other functional groups.

H-D-Asp(OtBu)-OH structure

Product Name:H-D-Asp(OtBu)-OH

CAS No:64960-75-4

MF:C₈H₁₅NO₄

MW:189.209002733231

MDL:MFCD00077101

CID:58253

PubChem ID:7018828

Update Time:2025-06-17

H-D-Asp(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

- D-Aspartic acid 4-tert-butyl ester
- H-D-Asp(OtBu)-OH
- D-Aspartic acid beta-tert-butyl ester
- D-Aspartic acid 4-(1,1-dimethylethyl) ester
- (R)-2-Amino-4-(tert-butoxy)-4-oxobutanoic acid
- H-D-ASP(TBU)-OH
- H-D-Asp(tBu)-OH*H2O
- (2R)-2-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
- AC-8649
- AS-17647
- AMY31273
- 64960-75-4
- AKOS006282321
- Z1198150106
- SCHEMBL38111
- (2R)-2-azaniumyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate
- HY-W015233
- CS-W015949
- MFCD00077101
- P15797
- Q-102719
- A834921
- DTXSID80427039
- EN300-172592
- AC-19192
- (2R)-2-amino-4-tert-butoxy-4-oxo-butanoic acid
- (2R)-2-amino-4-(tert-butoxy)-4-oxobutanoic acid
- DA-53900
- MDL： MFCD00077101
- Inchi： 1S/C8H15NO4/c1-8(2,3)13-6(10)4-5(9)7(11)12/h5H,4,9H2,1-3H3,(H,11,12)/t5-/m1/s1
- InChI Key： MXWMFBYWXMXRPD-RXMQYKEDSA-N
- SMILES： O(C(C[C@H](C(=O)O)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 189.10000
Monoisotopic Mass: 189.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.4
Topological Polar Surface Area: 89.6A^2

Experimental Properties

Color/Form: 。
Density: 1.162
Melting Point: 331-339°C
Boiling Point: 318.7±37.0 °C at 760 mmHg
Flash Point: 146.5±26.5 °C
PSA: 89.62000
LogP: 0.83040
Specific Rotation: -6.5° (c=1% in H2O)
Solubility: 。

H-D-Asp(OtBu)-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store long-term at 2-8°C

H-D-Asp(OtBu)-OH Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

H-D-Asp(OtBu)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM254326-25g	H-D-Asp(OtBu)-OH	64960-75-4	98%	25g	$184	2021-06-09
Chemenu	CM254326-100g	H-D-Asp(OtBu)-OH	64960-75-4	98%	100g	$463	2021-06-09
Fluorochem	M03005-1g	H-D-Asp(OtBu)-OH	64960-75-4	0.98	1g	￡10.00	2022-02-28
Fluorochem	M03005-5g	H-D-Asp(OtBu)-OH	64960-75-4	0.98	5g	￡25.00	2022-02-28
Fluorochem	M03005-10g	H-D-Asp(OtBu)-OH	64960-75-4	0.98	10g	￡39.00	2022-02-28
Fluorochem	M03005-25g	H-D-Asp(OtBu)-OH	64960-75-4	0.98	25g	￡72.00	2022-02-28
Chemenu	CM254326-25g	H-D-Asp(OtBu)-OH	64960-75-4	98%	25g	$92	2023-02-02
Chemenu	CM254326-100g	H-D-Asp(OtBu)-OH	64960-75-4	98%	100g	$332	2023-02-02
TRC	A788790-5g	D-Aspartic Acid 4-(1,1-Dimethylethyl) Ester	64960-75-4		5g	$ 75.00	2022-06-07
TRC	A788790-25g	D-Aspartic Acid 4-(1,1-Dimethylethyl) Ester	64960-75-4		25g	$ 265.00	2022-06-07

H-D-Asp(OtBu)-OH Production Method

H-D-Asp(OtBu)-OH Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:64960-75-4)H-D-Asp(OtBu)-OH

Order Number:A834921

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:31

Price ($):249.0

Email:sales@amadischem.com

Product Official Link

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